Cas no 2227863-11-6 ((2S)-2-2-fluoro-3-(trifluoromethyl)phenyloxirane)

• Product Name: (2S)-2-2-fluoro-3-(trifluoromethyl)phenyloxirane
• CAS No: 2227863-11-6
• MF: C₉H₆F₄O
• MW: 206.136956691742
• CID: 6550769
• PubChem ID: 165974917
• Update Time: 2025-07-31

(2S)-2-2-fluoro-3-(trifluoromethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-2-fluoro-3-(trifluoromethyl)phenyloxirane
• (2S)-2-[2-fluoro-3-(trifluoromethyl)phenyl]oxirane
• EN300-1974108
• 2227863-11-6

• Inchi： 1S/C9H6F4O/c10-8-5(7-4-14-7)2-1-3-6(8)9(11,12)13/h1-3,7H,4H2/t7-/m1/s1
• InChI Key： AGNQCZTZQMMQIC-SSDOTTSWSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1[C@H]1CO1

Computed Properties

• Exact Mass: 206.03547746g/mol
• Monoisotopic Mass: 206.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-2-fluoro-3-(trifluoromethyl)phenyloxirane

Comprehensive Guide to (2S)-2-[2-fluoro-3-(trifluoromethyl)phenyl]oxirane (CAS No. 2227863-11-6)

The compound (2S)-2-[2-fluoro-3-(trifluoromethyl)phenyl]oxirane (CAS No. 2227863-11-6) is a fluorinated epoxide with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the 2-fluoro-3-(trifluoromethyl)phenyl group and the oxirane ring, make it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its role in developing novel bioactive molecules.

One of the key reasons for the growing interest in (2S)-2-[2-fluoro-3-(trifluoromethyl)phenyl]oxirane is its stereospecificity. The (2S) configuration ensures high enantiomeric purity, which is crucial for applications in asymmetric synthesis. This characteristic aligns with the current trend in the pharmaceutical industry, where chiral compounds are in high demand for developing drugs with fewer side effects and higher efficacy.

The fluoro and trifluoromethyl substituents on the phenyl ring enhance the compound's lipophilicity and metabolic stability, making it an attractive building block for drug discovery. These properties are particularly relevant in the development of CNS (Central Nervous System) drugs, where blood-brain barrier penetration is a critical factor. Recent studies have explored the use of (2S)-2-[2-fluoro-3-(trifluoromethyl)phenyl]oxirane in synthesizing potential therapeutics for neurodegenerative diseases, a hot topic in medical research.

In agrochemical applications, (2S)-2-[2-fluoro-3-(trifluoromethyl)phenyl]oxirane serves as a precursor for herbicides and pesticides. The trifluoromethyl group is known to improve the biological activity of agrochemicals, and its incorporation into this epoxide structure offers new possibilities for crop protection. With the global push towards sustainable agriculture, researchers are investigating how this compound can contribute to the development of environmentally friendly pest control solutions.

The synthesis of (2S)-2-[2-fluoro-3-(trifluoromethyl)phenyl]oxirane typically involves the epoxidation of the corresponding olefin or the resolution of a racemic mixture to obtain the desired (2S) enantiomer. Advanced techniques such as asymmetric catalysis and enzymatic resolution are often employed to achieve high yields and purity. These methods are in line with the pharmaceutical industry's focus on green chemistry and sustainable manufacturing practices.

From a commercial perspective, the demand for (2S)-2-[2-fluoro-3-(trifluoromethyl)phenyl]oxirane is expected to grow, driven by its applications in drug development and agrochemicals. Suppliers and manufacturers are scaling up production to meet the needs of research institutions and pharmaceutical companies. The compound's CAS No. 2227863-11-6 is frequently searched in chemical databases, reflecting its importance in the scientific community.

Safety and handling of (2S)-2-[2-fluoro-3-(trifluoromethyl)phenyl]oxirane require standard laboratory precautions. While it is not classified as a hazardous material under most regulatory frameworks, proper storage and handling protocols should be followed to ensure stability and prevent degradation. The compound is typically stored under inert conditions to maintain its reactivity and purity.

In summary, (2S)-2-[2-fluoro-3-(trifluoromethyl)phenyl]oxirane (CAS No. 2227863-11-6) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals and agrochemicals. Its unique structural features, combined with the growing demand for chiral and fluorinated compounds, position it as a key player in modern synthetic chemistry. Researchers and industry professionals continue to explore its potential, making it a compound to watch in the coming years.